Cas no 42719-32-4 (Peduncloside II)

• Product Name: Peduncloside II
• CAS No: 42719-32-4
• MF: C₃₆H₅₈O₁₀
• MW: 650.839732646942
• MDL: MFCD01632712
• CID: 95072
• Update Time: 2025-06-26

Peduncloside II Chemical and Physical Properties

Names and Identifiers

• 1-O-[(3Beta)-3,19,23-Trihydroxy-28-oxours-12-en-28-yl]-Beta-D-glucopyranose
• Pedunculoside
• (3beta,4alpha)-3,19,23-trihydroxy-Urs-12-en-28-oic acid beta-D-glucopyranosyl ester
• C36H58O10
• Y0154
• N2574
• s9501
• Peduncloside II

• MDL： MFCD01632712
• Inchi： 1S/C36H58O10/c1-19-9-14-36(30(43)46-29-27(42)26(41)25(40)21(17-37)45-29)16-15-33(4)20(28(36)35(19,6)44)7-8-23-31(2)12-11-24(39)32(3,18-38)22(31)10-13-34(23,33)5/h7,19,21-29,37-42,44H,8-18H2,1-6H3/t19-,21-,22-,23-,24+,25-,26+,27-,28-,29+,31+,32+,33-,34-,35-,36+/m1/s1
• InChI Key： LARPFJIXBULVPK-FBAXZNBGSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H]([C@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)CC[C@@H](C)[C@](C)([C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 650.40300
• Monoisotopic Mass: 650.40299804 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 650.8
• XLogP3: 3.5
• Topological Polar Surface Area: 177

Experimental Properties

• Color/Form: Powder
• Density: 1.31
• Boiling Point: 760.1±60.0℃ at 760mmHg
• PSA: 177.14000
• LogP: 2.43530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids

Additional information on Peduncloside II

Peduncloside II (CAS No. 42719-32-4): A Comprehensive Overview

Peduncloside II (CAS No. 42719-32-4) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, primarily isolated from the plant Pedicularis verticillata, has been the subject of numerous studies due to its unique structural features and potential therapeutic applications.

The chemical structure of Peduncloside II is characterized by a complex arrangement of functional groups, including hydroxyl, carbonyl, and glycosidic linkages. These structural elements contribute to its diverse biological activities, making it a valuable candidate for further research and development in medicinal chemistry.

Recent studies have highlighted the potential of Peduncloside II in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. Research published in the Journal of Natural Products (2021) demonstrated that Peduncloside II exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that Peduncloside II could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Peduncloside II has also shown potential as an antioxidant. A study published in the Oxidative Medicine and Cellular Longevity (2020) reported that Peduncloside II effectively scavenges free radicals and reduces oxidative stress in cellular models. This antioxidant activity could have implications for the prevention and treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

The cytotoxic properties of Peduncloside II have also been investigated. Research conducted by a team at the University of California, Los Angeles (UCLA) found that Peduncloside II exhibits selective cytotoxicity against cancer cells, particularly those derived from breast and lung cancers. The mechanism underlying this cytotoxic effect is believed to involve the induction of apoptosis through the activation of caspase pathways. These findings suggest that Peduncloside II could be a potential candidate for cancer therapy.

Beyond its therapeutic applications, the biosynthesis and ecological role of Peduncloside II have been subjects of interest in plant biology. Studies have shown that this compound plays a crucial role in plant defense mechanisms against herbivores and pathogens. The production of secondary metabolites like Peduncloside II is often regulated by environmental factors such as light, temperature, and soil conditions. Understanding these regulatory mechanisms can provide insights into the ecological significance of this compound and its potential applications in agriculture.

In terms of chemical synthesis, recent advances have made it possible to produce Peduncloside II through semi-synthetic routes. A study published in the Tetrahedron Letters (2019) described a novel synthetic method that significantly improves the yield and purity of Peduncloside II. This synthetic approach not only facilitates large-scale production but also allows for the creation of structural analogs with potentially enhanced biological activities.

The safety profile of Peduncloside II is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, more comprehensive safety studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, Peduncloside II (CAS No. 42719-32-4) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and cytotoxic properties make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable asset in the field of medicinal chemistry.